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Compound of Interest

Compound Name:
2-(1-Methyl-1H-pyrazol-4-

YL)acetonitrile

Cat. No.: B1388404 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-(1-Methyl-1H-pyrazol-4-
YL)acetonitrile

Introduction
2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile is a heterocyclic building block of significant interest

to researchers in medicinal chemistry and drug development. Its structure, featuring a pyrazole

ring and a nitrile functional group, makes it a versatile synthon for creating more complex

molecules with potential biological activity.[1] However, the same features that make this

compound chemically useful also necessitate a rigorous and informed approach to its handling

and safety. The presence of the acetonitrile moiety is a primary toxicological concern,

demanding strict protocols to mitigate risks.

This guide is designed for laboratory researchers, chemists, and drug development

professionals. It moves beyond a simple recitation of standard safety data sheet (SDS)

information to provide a deeper, scientifically-grounded framework for risk assessment and safe

handling. By understanding the causality behind the recommended protocols, professionals

can not only ensure their own safety but also foster a robust culture of safety within their

organizations. The procedures outlined herein are based on the compound's known GHS

classification and data from well-characterized structural analogs, particularly acetonitrile, to

provide a comprehensive safety profile.
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Section 1: Chemical and Physical Properties
A precise understanding of a compound's properties is the foundation of its safe handling. The

key identifiers and computed physical properties for 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile
are summarized below.

Property Value Source

IUPAC Name
2-(1-methylpyrazol-4-

yl)acetonitrile
PubChem[2]

CAS Number 754159-15-4 PubChem[2]

Molecular Formula C₆H₇N₃ PubChem[2]

Molecular Weight 121.14 g/mol PubChem[2]

Monoisotopic Mass 121.064 Da PubChem[2]

Canonical SMILES CN1C=C(C=N1)CC#N PubChem[2]

Appearance
(Not specified, typically solid at

room temp.)
-

XLogP3-AA (Predicted) -0.1 PubChem[2]

Section 2: Hazard Identification and Toxicology
The primary acute hazard associated with 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile is its high

toxicity via oral, dermal, and inhalation routes. This is formally recognized in its GHS

classification.

Globally Harmonized System (GHS) Classification
The GHS provides a universal standard for hazard communication. The classification for this

compound is unambiguous and indicates a significant risk.
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GHS Element Classification Hazard Statement

Pictogram alt text -

Signal Word Danger -

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2]

Toxicological Profile: The Role of the Nitrile Group
While specific toxicological studies on 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile are not

widely published, the toxicity profile is overwhelmingly dictated by the acetonitrile functional

group. Organic nitriles, particularly those of low molecular weight, are known to be metabolized

in the body to produce hydrogen cyanide.[3][4]

Mechanism of Toxicity: The toxic effects are the result of its metabolism into hydrogen cyanide,

which inhibits cytochrome oxidase, a critical enzyme in cellular respiration.[4] This disruption of

aerobic metabolism can lead to cytotoxic hypoxia. The onset of symptoms may be delayed for

several hours as the parent compound is slowly metabolized.[3][4]

Symptoms of Exposure: Initial symptoms of overexposure can be subtle and may include

headache, dizziness, nausea, and anxiety.[3][5] As poisoning progresses, more severe effects

can manifest, including vomiting, respiratory depression, convulsions, loss of consciousness,

cardiovascular collapse, and potentially death.[3][5]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach, beginning with robust engineering controls and supplemented by

appropriate PPE, is mandatory for handling this compound.

The Hierarchy of Controls
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The most effective safety strategies prioritize engineering solutions to isolate the hazard,

followed by administrative rules and finally, personal protective equipment.

Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Use a less toxic reagent)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering solutions over PPE.

Engineering Controls
Chemical Fume Hood: All work involving 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile,

including weighing, transfers, and reaction setup, must be performed inside a certified

chemical fume hood. This is the primary method for preventing inhalation exposure.
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Ventilation: The laboratory should be well-ventilated to prevent the accumulation of fugitive

vapors.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully. Standard laboratory attire (long

pants, closed-toe shoes) is assumed.

Eye and Face Protection: Chemical safety goggles are mandatory. If there is a splash

hazard, a full-face shield should be worn in addition to goggles.[6]

Skin Protection:

Gloves: Wear chemical-resistant gloves. Double-gloving (e.g., two pairs of nitrile gloves) is

recommended to protect against undetected punctures. Consult a glove compatibility chart

for breakthrough times.

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Respiratory Protection: When used within a fume hood, additional respiratory protection is

typically not required. In the event of a significant spill or failure of engineering controls, a

full-face respirator with an appropriate organic vapor/acid gas cartridge or a self-contained

breathing apparatus (SCBA) would be necessary for emergency responders.[7][8]

Section 4: Safe Handling and Storage Protocols
Adherence to strict, documented protocols is essential for mitigating the risks associated with

this compound.

Experimental Protocol: Weighing and Handling a Solid
Sample

Preparation: Don all required PPE (double gloves, safety goggles, lab coat). Verify that the

chemical fume hood is functioning correctly.

Designated Area: Designate a specific area within the fume hood for handling the compound.

Cover the work surface with absorbent, disposable bench paper.
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Weighing: If weighing a solid, tare a suitable container on a balance inside the fume hood.

Carefully transfer the required amount of the compound using a spatula, avoiding the

creation of dust or aerosols.

Transfers: If making a solution, add the solvent to the solid slowly to avoid splashing. Cap

the container securely before removing it from the fume hood.

Decontamination: After use, carefully wipe down the spatula and any other equipment with a

suitable solvent (e.g., isopropanol), placing the contaminated wipes into a designated

hazardous waste bag.

Glove Removal: Remove the outer pair of gloves and dispose of them in the hazardous

waste stream before leaving the fume hood area. Remove the inner pair before leaving the

lab.

Hand Washing: Wash hands thoroughly with soap and water after completing the work and

removing PPE.[7][9]

Storage Requirements
Proper storage is critical to prevent accidental exposure and degradation of the material.

Container: Keep the compound in a tightly sealed, clearly labeled container.[7][10]

Location: Store in a cool, dry, and well-ventilated area that is designated for toxic chemicals.

[7][11] The storage location should be locked and accessible only to authorized personnel.

[11][12]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

[11] Keep away from heat, sparks, and open flames.[7][13]

Section 5: Emergency Procedures
Preparedness is key to managing any incident effectively. All personnel working with this

compound must be familiar with these procedures. A cyanide antidote kit should be readily

available in the facility.[14]
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Spill Response
For a small spill (<100 mL of solution or a few grams of solid) inside a chemical fume hood:

Alert: Alert nearby personnel and restrict access to the area.

Contain: Use an inert absorbent material like vermiculite or sand to cover the spill. Do not

use combustible materials like paper towels.

Collect: Using non-sparking tools, carefully scoop the absorbent material into a labeled,

sealable container for hazardous waste.[13][15]

Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.

Place all cleaning materials in the hazardous waste container.

Report: Report the incident to the laboratory supervisor or safety officer.

For large spills, evacuate the area immediately and contact your institution's emergency

response team.

First Aid Measures
Immediate and decisive action is critical in the event of an exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=A9964&productDescription=ACETONITRILE+OPTIMA+GRADE+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.airgas.com/msds/001102.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Exposure Occurs

Inhalation:
Move to fresh air.

Skin Contact:
Remove clothing.

Flush with water for 15+ min.

Eye Contact:
Flush with water for 15+ min.

Remove contact lenses.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Seek IMMEDIATE
Medical Attention

Provide SDS to
Medical Personnel

Inform them of potential
cyanide poisoning

Click to download full resolution via product page

Caption: Emergency response protocol for any route of exposure.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration (avoid mouth-to-mouth). Seek immediate medical

attention.[12][13]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.[12][16]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the person is

conscious, give them a small amount of water to drink. Seek immediate medical attention.

[12][13]
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Note to Physician: This compound is an organic nitrile that may be metabolized to cyanide.

Onset of symptoms may be delayed. Treatment should be directed at managing cyanide

poisoning.[3][4]

Section 6: Waste Disposal
All waste materials containing 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile must be treated as

hazardous waste.

Containers: Collect excess material and any contaminated items (gloves, bench paper,

cleaning materials) in a dedicated, sealed, and clearly labeled hazardous waste container.

Regulations: Dispose of waste in accordance with all local, state, and federal regulations.[7]

[11] Do not dispose of down the drain.

Conclusion
2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile is a valuable research chemical, but its high acute

toxicity requires the highest standards of safety and handling. By understanding its

toxicological profile, implementing robust engineering controls, using appropriate PPE, and

adhering to strict handling and emergency protocols, researchers can work with this compound

confidently and safely. A proactive and informed approach to safety is not a barrier to scientific

progress but an essential prerequisite for it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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